Cas no 2694731-64-9 (5-(Methylamino)-1,2-oxazole-4-carbonitrile)

• Product Name: 5-(Methylamino)-1,2-oxazole-4-carbonitrile
• CAS No: 2694731-64-9
• MF: C₅H₅N₃O
• MW: 123.112700223923
• CID: 5613289
• PubChem ID: 165941439
• Update Time: 2023-10-11

5-(Methylamino)-1,2-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2694731-64-9
• 5-(methylamino)-1,2-oxazole-4-carbonitrile
• EN300-33048217
• 5-(Methylamino)-1,2-oxazole-4-carbonitrile

• Inchi： 1S/C5H5N3O/c1-7-5-4(2-6)3-8-9-5/h3,7H,1H3
• InChI Key： GPCXXVIIFAKWJU-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C=N1)NC

Computed Properties

• Exact Mass: 123.043261792g/mol
• Monoisotopic Mass: 123.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines